Cas no 52570-33-9 (Methyl 3-iodo-2-methylbenzoate)

• Product Name: Methyl 3-iodo-2-methylbenzoate
• CAS No: 52570-33-9
• MF: C₉H₉IO₂
• MW: 276.071035146713
• MDL: MFCD12923250
• CID: 1025401
• PubChem ID: 15656853
• Update Time: 2025-04-20

Methyl 3-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-2-methylbenzoate
• Methyl 2-methyl-3-iodobenzoate
• 3-Iodo-2-methyl-benzoic acid methyl ester
• IPPPZCXGKFWQEC-UHFFFAOYSA-N
• AS02324
• SY110403
• AM803999
• Benzoicacid,3-iodo-2-methyl-,methylester
• 2-Methyl-3-iodobenzoic acid methyl ester
• ST24025301
• V6392
• DTXSID00576432
• 52570-33-9
• CCA57033
• AKOS015853784
• DS-17989
• DB-125172
• SCHEMBL1585766
• Methyl3-iodo-2-methylbenzoate
• CS-0036226
• MFCD12923250

• MDL： MFCD12923250
• Inchi： 1S/C9H9IO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
• InChI Key： IPPPZCXGKFWQEC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 275.96473g/mol
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 23-25 ºC
• Boiling Point: 152 ºC (14 Torr)
• Flash Point: 130.5±24.0 ºC,
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters